Cas no 45170-31-8 ((2S)-2-[[(tert-Butoxy)carbonyl](methyl)amino]-3-methylbutanoic acid)

(2S)-2-[[(tert-Butoxy)carbonyl](methyl)amino]-3-methylbutanoic acid structure
45170-31-8 structure
Product Name:(2S)-2-[[(tert-Butoxy)carbonyl](methyl)amino]-3-methylbutanoic acid
CAS No:45170-31-8
MF:C11H21NO4
MW:231.28874373436
MDL:MFCD00038760
CID:55683
PubChem ID:7010608
Update Time:2025-04-18

(2S)-2-[[(tert-Butoxy)carbonyl](methyl)amino]-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

    • Boc-N-methyl-L-valine
    • N-[(tert-Butoxy)carbonyl]-N-methyl-L-valine
    • Boc-N-Me-Val-OH
    • N-(tert-Butoxycarbonyl)-N-methyl-L-valine
    • (2S)-3-methyl-2-[methyl-[(2-methylpropan-2-yl)oxycarbonyl]amino]butanoic acid
    • (S)-2-((tert-Butoxycarbonyl)(methyl)amino)-3-methylbutanoic acid
    • Boc-Nalpha-methyl-L-valine
    • Boc-N-Me-DL-Val-OH
    • (S)-N-Boc-N-methyl-valine
    • AmbotzBAA1272
    • A-Methyl-L-valine
    • Boc-N-
    • Boc-N-methyl valine
    • Boc-N-Me-Val-OH dicyclohexylamine salt
    • N-Boc,N-Me-L-valine
    • N-methyl-N-Boc valine
    • N-t-butyloxycarbonyl-N-methyl-L-valine
    • N-Boc-N-methyl-L-valine
    • Boc-MeVal-OH
    • L-Valine, N-[(1,1-dimethylethoxy)carbonyl]-N-methyl-
    • N-Boc-N-methylvaline
    • PubChem12254
    • Boc-N-a-methyl-L-valine
    • N-Boc-N-Methyl-L-Val-OH
    • KSC497E8F
    • XPUAXAVJMJDPDH-QMMMGPOBSA-N
    • AN
    • (2S)-2-[[(tert-Butoxy)carbonyl](methyl)amino]-3-methylbutanoic acid
    • MDL： MFCD00038760
    • Inchi： 1S/C11H21NO4/c1-7(2)8(9(13)14)12(6)10(15)16-11(3,4)5/h7-8H,1-6H3,(H,13,14)/t8-/m0/s1
    • InChI Key： XPUAXAVJMJDPDH-QMMMGPOBSA-N
    • SMILES： O(C(N(C)[C@H](C(=O)O)C(C)C)=O)C(C)(C)C
    • BRN： 2646180

Computed Properties

  • Exact Mass: 231.14700
  • Monoisotopic Mass: 231.147
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 5
  • Complexity: 268
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2.1
  • Topological Polar Surface Area: 66.8

Experimental Properties

  • Color/Form: Not determined
  • Density: 1.069
  • Melting Point: 50-55°C
  • Boiling Point: 322.4°C at 760 mmHg
  • Flash Point: 148.8°C
  • Refractive Index: 1.466
  • PSA: 66.84000
  • LogP: 1.96250
  • Specific Rotation: -94 º (c=0.5% in ethanol)
  • Optical Activity: [α]20/D −94±3°, c = 0.5% in ethanol
  • Solubility: Not determined

(2S)-2-[[(tert-Butoxy)carbonyl](methyl)amino]-3-methylbutanoic acid Security Information

(2S)-2-[[(tert-Butoxy)carbonyl](methyl)amino]-3-methylbutanoic acid Customs Data

  • HS CODE：2922509090
  • Customs Data：

    China Customs Code:

    2922509090

    Overview:

    2922509090. Other amino alcohol phenols\Amino acid phenols and other oxygenated amino compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

    Regulatory conditions:

    A.Customs clearance form for Inbound Goods
    B.Customs clearance form for outbound goods

    Inspection and quarantine category:

    R.Sanitary supervision and inspection of imported food
    S.Sanitary supervision and inspection of exported food

    Summary:

    2922509090. other amino-alcohol-phenols, amino-acid-phenols and other amino-compounds with oxygen function. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

(2S)-2-[[(tert-Butoxy)carbonyl](methyl)amino]-3-methylbutanoic acid Pricemore >>

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(2S)-2-[[(tert-Butoxy)carbonyl](methyl)amino]-3-methylbutanoic acid Production Method

(2S)-2-[[(tert-Butoxy)carbonyl](methyl)amino]-3-methylbutanoic acid Suppliers

Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:45170-31-8)Boc-N-Me-Val-OH
Order Number:sfd3534
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:33
Price ($):discuss personally
Email:sales2@senfeida.com

(2S)-2-[[(tert-Butoxy)carbonyl](methyl)amino]-3-methylbutanoic acid Related Literature

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Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:45170-31-8)Boc-N-Me-Val-OH
sfd3534
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
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